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Compound of Interest

Compound Name: 4-(Allyloxy)benzamide

CAS No.: 97960-35-5

Cat. No.: B2590364

Get Quote

Spectroscopic Profiling and Analytical Characterization of 4-(Allyloxy)benzamide: A Technical

Guide

Executive Summary
4-(Allyloxy)benzamide is a highly versatile intermediate utilized across organic synthesis and

medicinal chemistry[1],[2]. It serves as a critical structural motif in the development of analgesic

agents[3] and acts as a specialized derivatization agent for synthesizing chiral stationary

phases used in supercritical fluid chromatography[4]. For researchers integrating this

compound into complex synthetic pipelines, rigorous spectroscopic validation is non-

negotiable. This whitepaper provides an in-depth analysis of the physicochemical properties,

synthesis methodologies, and definitive spectroscopic data (NMR, IR, MS) required to

unambiguously characterize 4-(allyloxy)benzamide.

Physicochemical Identity
Before initiating advanced spectroscopic workflows, baseline physicochemical parameters

must be established to ensure bulk material integrity[1],[2],[5].
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Property Value

Chemical Name 4-(Allyloxy)benzamide

CAS Registry Number 97960-35-5

Molecular Formula C₁₀H₁₁NO₂

Molecular Weight 177.20 g/mol

Appearance White crystalline solid

Melting Point 144–146 °C

High-Fidelity Synthesis & In-Process Validation
Traditional amide syntheses often rely on harsh, moisture-sensitive acid chlorides and generate

stoichiometric waste. The following self-validating protocol details a "green" synthesis of 4-
(allyloxy)benzamide directly from 4-allyloxybenzaldehyde, utilizing a Cu(II)-catalyzed

rearrangement of an in situ generated aldoxime under neat conditions[6],[5].

Step-by-Step Methodology:

Oxime Formation (In Situ): In a dried reaction vessel, intimately mix 4-allyloxybenzaldehyde

(1.0 mmol), hydroxylamine hydrochloride (1.0 mmol), and sodium acetate (1.1 mmol).

Causality: NaOAc buffers the system, liberating free hydroxylamine from its hydrochloride

salt to nucleophilically attack the aldehyde, forming the intermediate aldoxime[6].

Catalytic Activation: Add CuSO₄·5H₂O (5 mol%).

Causality: The Cu(II) metal center coordinates with the oximic hydroxyl group. This Lewis

acid activation lowers the activation energy required for dehydration to a transient nitrile

intermediate, which is subsequently hydrated to the primary amide[6],[7].

Thermal Condensation: Heat the neat solid mixture to 110 °C on an oil bath with vigorous

stirring for 2 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b2590364/docs?utm_src=pdf-body#spectroscopic-data-for-4-allyloxy-benzamide-nmr-ir-ms
https://www.benchchem.com/product/b2590364/docs?utm_src=pdf-body#spectroscopic-data-for-4-allyloxy-benzamide-nmr-ir-ms
http://www.sciencemadness.org/talk/files.php?pid=259289&aid=20137
http://www.sciencemadness.org/talk/files.php?pid=259289&aid=20137
http://www.sciencemadness.org/talk/files.php?pid=259289&aid=20137
http://www.sciencemadness.org/talk/files.php?pid=259289&aid=20137
https://pubs.acs.org/doi/10.1021/acscatal.2c03717
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2590364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation Check: Monitor reaction progress via Thin Layer Chromatography (TLC) using

EtOAc/Hexane (1:1). The starting aldehyde (high R_f) should completely disappear,

replaced by a highly polar spot indicative of the primary amide[5].

Quench & Phase Separation: Cool the mixture to ambient temperature. Add 2 mL of

deionized water and extract with ethyl acetate (3 × 6 mL).

Causality: Water quenches the catalyst and dissolves inorganic byproducts (NaOAc, NaCl,

CuSO₄), while the ethyl acetate selectively partitions the target organic product[5].

Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄,

concentrate in vacuo, and pass through a short silica gel pad (60–120 mesh) using EtOAc/n-

hexane (1:1).

Validation Check: The process yields a white solid (approx. 98% yield). Verify the melting

point (144–146 °C) as a primary quality control gate before proceeding to NMR[5].
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Figure 1: Green synthesis workflow and spectroscopic validation pipeline for 4-
(Allyloxy)benzamide.

Spectroscopic Characterization & Mechanistic
Causality
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The structural validation of 4-(allyloxy)benzamide relies on orthogonal spectroscopic

techniques. The data below is derived from standardized analytical runs[5].

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the definitive map of the carbon-hydrogen framework. The ¹H and ¹³C NMR

spectra were acquired in CDCl₃.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)[5]
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Chemical Shift
(δ, ppm)

Multiplicity
J-Coupling
(Hz)

Integration
Structural
Assignment &
Causality

7.79 dd 8.0, 1.6 2H

Ar-H (ortho to

amide):

Deshielded by
the electron-
withdrawing
anisotropic
effect of the
carbonyl
group.

6.94 d 8.8 2H

Ar-H (ortho to

ether): Shielded

by the electron-

donating

resonance (+R)

of the allylic

oxygen.

6.10–6.02 m - 1H

-CH=CH₂

(internal vinyl):

Complex

multiplet due to

splitting by the

adjacent

methylene and

both terminal

vinylic protons.

6.00 br s - 2H -NH₂ (amide):

Broadened due

to the

quadrupolar

relaxation of the

¹⁴N nucleus (spin
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Chemical Shift
(δ, ppm)

Multiplicity
J-Coupling
(Hz)

Integration
Structural
Assignment &
Causality

I = 1) and proton

exchange.

5.43 dd 17.2, 1.2 1H

=CH₂ (terminal

trans): Large J-

coupling (17.2

Hz) dictated by

the Karplus

equation for a

~180° dihedral

angle.

5.32 dd 10.4, 1.2 1H

=CH₂ (terminal

cis): Smaller J-

coupling (10.4

Hz)

corresponding to

the ~0° dihedral

angle with the

internal proton.

| 4.59 | dd | 2.4, 1.6 | 2H | -O-CH₂- (allylic): Deshielded by the adjacent electronegative oxygen

atom. |

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)[5]
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Chemical Shift (δ, ppm) Carbon Type Structural Assignment

168.9 Quaternary Amide Carbonyl (C=O)

161.6 Quaternary Aromatic C-O (para to amide)

132.6 Methine Internal Vinylic Carbon (-CH=)

129.3 Methine Aromatic CH (ortho to amide)

125.7 Quaternary Aromatic C (ipso to amide)

118.2 Methylene
Terminal Vinylic Carbon

(=CH₂)

114.5 Methine Aromatic CH (ortho to ether)

| 68.9 | Methylene | Allylic Methylene (-O-CH₂-) |

Fourier-Transform Infrared (FT-IR) Spectroscopy
IR spectroscopy (KBr pellet) acts as a rapid, self-validating tool to confirm functional group

transformations, specifically the presence of the primary amide[5].

Table 3: Key FT-IR Vibrational Modes[5]
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Wavenumber (cm⁻¹) Vibrational Mode Mechanistic Causality

3371, 3170
N-H Stretch (Asym. &
Sym.)

Confirms primary amide.
Hydrogen bonding in the
solid state shifts these
bands slightly lower than
in dilute solution.

1655 C=O Stretch (Amide I)

Shifted lower than an isolated

ketone (~1715 cm⁻¹) due to

nitrogen lone-pair resonance

increasing the C=O single-

bond character.

1621 N-H Bend (Amide II)
Characteristic in-plane bending

of the primary amide group.

1246, 1012 C-O-C Stretch

Asymmetric and symmetric

stretching of the aryl-alkyl

ether linkage.

| 939, 842 | =CH₂ & Ar-H Out-of-Plane Bend | Confirms the terminal alkene and the para-

disubstituted benzene ring geometry. |

Mass Spectrometry (LC-MS)
Liquid Chromatography-Mass Spectrometry (LC-MS) utilizing positive Electrospray Ionization

(ESI+) confirms the exact molecular mass.

Observation: The spectrum yields a base peak at m/z = 178[5].

Causality: The molecular weight of the compound is 177.20 g/mol . The basicity of the amide

nitrogen facilitates facile protonation in the ESI source, resulting in the highly stable [M+H]⁺

pseudomolecular ion. The soft ionization nature of ESI prevents the fragmentation of the

relatively fragile allylic ether bond, ensuring the parent ion remains the dominant species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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